Cas no 1424995-10-7 (Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate)

Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate is a carbazole derivative with a fused heterocyclic structure, featuring a carboxylate ester group at the 6-position and a ketone functionality at the 1-position. This compound is of interest in organic synthesis and medicinal chemistry due to its rigid polycyclic framework, which serves as a versatile scaffold for further functionalization. The 4,4-dimethyl substitution enhances steric stability, while the ester group provides a handle for derivatization. Its structural features make it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications, particularly in the development of biologically active molecules. The compound exhibits moderate solubility in common organic solvents, facilitating its use in synthetic workflows.

Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate structure

1424995-10-7 structure

Product Name:Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate

CAS No:1424995-10-7

MF:C₁₆H₁₇NO₃

MW:271.311084508896

CID:2116748

Update Time:2025-06-09

Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6,7,8,9-tetrahydro-5,5-dimethyl-8-oxo-5H-carbazole-3-carboxylate
- METHYL 4,4-DIMETHYL-1-OXO-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE-6-CARBOXYLATE
- Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate
- Inchi： 1S/C16H17NO3/c1-16(2)7-6-12(18)14-13(16)10-8-9(15(19)20-3)4-5-11(10)17-14/h4-5,8,17H,6-7H2,1-3H3
- InChI Key： UTMMKAJHINLCRL-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)(C)C2C3C=C(C(=O)OC)C=CC=3NC=21

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 431
Topological Polar Surface Area: 59.2

Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A449038196-1g	Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1h-carbazole-6-carboxylate	1424995-10-7	95%	1g	921.05 USD	2021-06-15
Chemenu	CM503846-1g	Methyl4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate	1424995-10-7	95%	1g	$786	2022-06-13

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Additional information on Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate

Exploring Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate (CAS No. 1424995-10-7): A Comprehensive Overview

Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate (CAS No. 1424995-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This carbazole derivative is characterized by its unique structural framework, combining a tetrahydrocarbazole core with a methyl ester functional group. Its molecular architecture makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel bioactive compounds.

The compound's CAS number 1424995-10-7 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent trends in drug discovery highlight the growing interest in carbazole-based scaffolds, as they exhibit diverse biological activities, including antioxidant, anti-inflammatory, and potential central nervous system (CNS) targeting properties. Researchers are particularly intrigued by how modifications to the 4,4-dimethyl and 1-oxo groups could influence the compound's pharmacokinetics.

From a synthetic chemistry perspective, Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate offers versatility. Its methyl carboxylate moiety allows for further derivatization through hydrolysis or transesterification, making it a key building block in organic synthesis. Laboratories focusing on heterocyclic chemistry often employ this compound to explore new routes for constructing nitrogen-containing polycycles, a hot topic in green chemistry and catalysis research.

In material science, the carbazole unit's electron-rich aromatic system contributes to potential applications in organic electronics, such as OLEDs or photovoltaic materials. The compound's rigid planar structure and substituent effects are being studied for their impact on charge transport properties—a subject frequently searched in academic circles alongside terms like "small molecule semiconductors" and "conjugated systems."

Analytical characterization of CAS 1424995-10-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity. These methods align with current industry demands for high-purity intermediates, especially as regulatory standards for pharmaceutical raw materials become more stringent worldwide.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader societal concerns about sustainable chemistry. While not classified as hazardous, proper handling protocols for laboratory chemicals are emphasized in safety data sheets (SDS), addressing common queries about "chemical storage best practices" and "waste disposal regulations."

The commercial availability of Methyl 4,4-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate through specialty chemical suppliers has increased, coinciding with rising publications referencing CAS 1424995-10-7 in patent applications. This trend suggests its expanding role in proprietary medicinal chemistry programs, particularly in oncology and neurodegenerative disease research—areas dominating recent biopharma investment trends.

Future research directions may explore the compound's utility in cascade reactions or as a template for metal-organic frameworks (MOFs). Such applications resonate with search trends around "multicomponent reactions" and "porous materials design," demonstrating how fundamental compounds like this continue to inspire innovation across scientific disciplines.